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Abstract
2-Methoxy-5-methylbenzoic acid, also known as 5-Methyl-o-anisic acid, is a substituted

benzoic acid derivative with potential applications as a building block in organic synthesis,

particularly in the development of pharmaceutical intermediates. This technical document

provides a comprehensive review of the available scientific literature, focusing on its chemical

and physical properties. While detailed experimental protocols for its direct synthesis and

specific biological activity data are sparse in currently indexed literature, this guide consolidates

the existing information on its characterization and the applications of structurally related

compounds to inform future research and development efforts.

Chemical Identity and Physical Properties
2-Methoxy-5-methylbenzoic acid is an organic compound characterized by a benzene ring

substituted with a carboxylic acid, a methoxy group, and a methyl group at positions 1, 2, and

5, respectively.

Table 1: Chemical Identifiers and Physical Properties
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Property Value Reference(s)

IUPAC Name
2-methoxy-5-
methylbenzoic acid

[1]

Synonyms 5-Methyl-o-anisic acid [1]

CAS Number 25045-36-7 [1]

Molecular Formula C₉H₁₀O₃ [1]

Molecular Weight 166.17 g/mol [1]

| Melting Point | 69 °C | [From Previous Search] |

Synthesis and Preparation
A specific, detailed experimental protocol for the direct synthesis of 2-Methoxy-5-
methylbenzoic acid is not readily available in the reviewed literature. However, general

synthetic strategies for related substituted benzoic acids typically involve two main approaches:

Carboxylation of a substituted phenol: This method, a variation of the Kolbe-Schmitt reaction,

involves the reaction of the corresponding methoxy-methylphenol with carbon dioxide under

pressure and heat.

Oxidation of a substituted toluene or benzaldehyde: A precursor molecule containing the 2-

methoxy-5-methylphenyl scaffold can be oxidized to the corresponding carboxylic acid using

strong oxidizing agents like potassium permanganate (KMnO₄) or chromic acid.

The diagram below illustrates a generalized logical workflow for the synthesis and subsequent

purification of a benzoic acid derivative, which would be applicable to the target compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1297826?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

